Cas no 197245-31-1 (N-Bsmoc-L-asparagine)
N-Bsmoc-L-asparagine is a synthetic amino acid derivative, featuring a benzyl succinimide (Bsmoc) protecting group. This compound is advantageous for its ease of synthesis and high purity, making it ideal for peptide synthesis and research applications. Its structural integrity and stability contribute to the reliability of peptide sequences, ensuring consistent results in biochemical studies.
N-Bsmoc-L-asparagine structure
Product Name:N-Bsmoc-L-asparagine
CAS No:197245-31-1
MF:C14H14N2O7S
MW:354.335162639618
CID:92299
PubChem ID:7578002
Update Time:2025-10-17
N-Bsmoc-L-asparagine Chemical and Physical Properties
Names and Identifiers
-
- N-Bsmoc-L-asparagine
- N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-asparagine~N-Bsmoc-Asn-OH
- (2S)-4-amino-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-4-oxobutanoic acid
- N2-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-asparagine
- N-Bsmoc-Asn-OH
- N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-asparagine
- DTXSID60428827
- 197245-31-1
- SCHEMBL21851555
- AKOS024348911
- (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)-L-asparagine
-
- MDL: MFCD03792471
- Inchi: 1S/C14H14N2O7S/c15-12(17)6-10(13(18)19)16-14(20)23-7-9-5-8-3-1-2-4-11(8)24(9,21)22/h1-5,10H,6-7H2,(H2,15,17)(H,16,20)(H,18,19)/t10-/m0/s1
- InChI Key: SAYGRVJKBKWLHI-JTQLQIEISA-N
- SMILES: S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)CC(N)=O)=O)(=O)=O
- BRN: 8282117
Computed Properties
- Exact Mass: 354.05222
- Monoisotopic Mass: 354.05217196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: -0.7
- Topological Polar Surface Area: 161Ų
Experimental Properties
- Color/Form: White solid
- Density: 1.553
- Melting Point: 136°C
- Boiling Point: 757.7°Cat760mmHg
- Flash Point: 412°C
- Refractive Index: 1.629
- PSA: 152.86
- LogP: 2.30450
- Solubility: Insoluble in water
N-Bsmoc-L-asparagine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19736-250mg |
N-Bsmoc-L-asparagine, 98% |
197245-31-1 | 98% | 250mg |
¥211.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19736-1g |
N-Bsmoc-L-asparagine, 98% |
197245-31-1 | 98% | 1g |
¥601.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19736-5g |
N-Bsmoc-L-asparagine, 98% |
197245-31-1 | 98% | 5g |
¥2136.00 | 2023-03-15 |
N-Bsmoc-L-asparagine Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
197245-31-1 (N-Bsmoc-L-asparagine) Related Products
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- 197245-29-7(N-Bsmoc-L-methionine)
- 197245-21-9(N-Bsmoc-L-leucine)
- 197245-22-0(N-Bsmoc-L-isoleucine)
- 197245-19-5(N-Bsmoc-L-phenylalanine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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